Cas no 1201566-80-4 (4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester)

• Product Name: 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester
• CAS No: 1201566-80-4
• MF: C₁₆H₂₃BO₆
• MW: 322.161225557327
• MDL: MFCD16036165
• CID: 839931
• PubChem ID: 44556654
• Update Time: 2025-10-28

4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4,5-DIMETHOXY-2-(METHOXYCARBONYL)PHENYLBORONIC ACID PINACOL ESTER
• Methyl 4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-pinacolboranyl-4,5-dimethoxybenzoic acid methyl ester
• BS-20061
• AKOS015999387
• Methyl4,5-dimethoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• EN300-7388338
• 1201566-80-4
• BENZOIC ACID, 4,5-DIMETHOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, METHYL ESTER
• Z3235019722
• MFCD16036165
• E84674
• DTXSID20659317
• MB14823
• DB-348936
• BYB56680
• CS-0175558
• METHYL 4,5-DIMETHOXY-2-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOATE
• 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester

• MDL： MFCD16036165
• Inchi： 1S/C16H23BO6/c1-15(2)16(3,4)23-17(22-15)11-9-13(20-6)12(19-5)8-10(11)14(18)21-7/h8-9H,1-7H3
• InChI Key： TUPWLISYCDGHEO-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=CC=2C(=O)OC)OC)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 322.15900
• Monoisotopic Mass: 322.1587686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22000
• LogP: 1.78960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester

Introduction to 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester (CAS No: 1201566-80-4)

4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester, identified by its CAS number 1201566-80-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound serves as a crucial intermediate in the synthesis of various high-value molecules, particularly in the development of novel therapeutic agents and advanced functional materials. The presence of both methoxy and methoxycarbonyl functional groups, along with a boronic acid pinacol ester moiety, imparts unique reactivity and stability, making it an indispensable tool in synthetic organic chemistry.

The structure of 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester features a phenyl ring substituted at the 4- and 5-positions with methoxy groups, while the 2-position is protected by a methoxycarbonyl group. The boronic acid functionality at the 3-position allows for participation in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures. These characteristics make it an attractive candidate for applications in drug discovery and polymer science.

In recent years, the demand for efficient and scalable synthetic methodologies has driven considerable research into boronic acid derivatives. The pinacol ester form of this compound enhances its solubility and stability under various reaction conditions, facilitating its use in both academic and industrial settings. The 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester is particularly valuable in medicinal chemistry due to its ability to serve as a precursor for biaryl compounds, which are prevalent in many biologically active molecules.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, recent studies have demonstrated its utility in generating novel kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The methoxy groups provide tunable electronic properties, allowing chemists to modulate binding affinity and selectivity. Furthermore, the boronic acid moiety enables post-synthetic modifications, such as affinity labeling and click chemistry applications, expanding its utility beyond simple cross-coupling reactions.

The pharmaceutical industry has also explored the use of 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester in the development of advanced materials, including conductive polymers and optoelectronic devices. The boronate esters exhibit remarkable stability under ambient conditions while remaining reactive enough to participate in controlled polymerization processes. This balance has opened new avenues for creating high-performance materials with tailored properties.

Advances in computational chemistry have further enhanced the understanding of how 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester behaves in different chemical environments. Molecular modeling studies have revealed insights into its interaction with transition metals and other catalysts, providing a foundation for optimizing synthetic routes. These computational approaches are increasingly integrated into drug discovery pipelines, enabling faster identification of promising candidates.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available aromatic precursors. Key steps include selective halogenation followed by lithiation or metalation to introduce the boronic acid functionality. The protection of reactive sites with a pinacol ester ensures compatibility with harsh reaction conditions while maintaining overall molecular integrity. Recent innovations in green chemistry have also focused on developing more sustainable synthetic protocols for 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester, emphasizing minimal waste generation and energy efficiency.

In conclusion, 4,5-Dimethoxy-2-(methoxycarbonyl)phenylboronic acid pinacol ester (CAS No: 1201566-80-4) represents a versatile and highly functional compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable participation in diverse chemical transformations while maintaining stability under various conditions. As research continues to uncover new methodologies and applications, this compound will undoubtedly remain a cornerstone of modern synthetic chemistry.